molecular formula C8H17NS2 B8763133 Methyl hexyldithiocarbamate CAS No. 72352-82-0

Methyl hexyldithiocarbamate

Cat. No.: B8763133
CAS No.: 72352-82-0
M. Wt: 191.4 g/mol
InChI Key: MEWRCLWSTWTYMK-UHFFFAOYSA-N
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Description

Methyl hexyldithiocarbamate is a useful research compound. Its molecular formula is C8H17NS2 and its molecular weight is 191.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

72352-82-0

Molecular Formula

C8H17NS2

Molecular Weight

191.4 g/mol

IUPAC Name

methyl N-hexylcarbamodithioate

InChI

InChI=1S/C8H17NS2/c1-3-4-5-6-7-9-8(10)11-2/h3-7H2,1-2H3,(H,9,10)

InChI Key

MEWRCLWSTWTYMK-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC(=S)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Water (500 ml.) was added to hexylamine (490.0 g.) and a solution of sodium hydroxide (193.6 g.) in water (700 ml.) was added thereto under ice-cooling and stirring. Carbon disulfide (367.8 g.) was added dropwise thereto over 2 hours at 2° to 10° C. and then methyl iodide (687.3 g.) was added dropwise thereto over 1 hour at 0° to 5° C. The resulting mixture was stirred for 30 minutes at the same temperature and for 2 hours at ambient temperature. The reaction mixture was extracted with diethyl ether (1.5 l.). The extract was washed with a saturated aqueous solution of sodium chloride (300 ml.), dried over magnesium sulfate and concentrated to give an oil of methyl N-hexyldithiocarbamate (825.5 g.).
Quantity
193.6 g
Type
reactant
Reaction Step One
Name
Quantity
700 mL
Type
solvent
Reaction Step One
Quantity
367.8 g
Type
reactant
Reaction Step Two
Quantity
687.3 g
Type
reactant
Reaction Step Three
Quantity
490 g
Type
reactant
Reaction Step Four
Name
Quantity
500 mL
Type
solvent
Reaction Step Four

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